Cas no 1314936-53-2 (4H,5H,6H-cyclopentabthiophene-2-sulfonyl chloride)

4H,5H,6H-Cyclopentabthiophene-2-sulfonyl chloride is a specialized sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its cyclopentabthiophene backbone offers structural rigidity, enhancing reactivity in nucleophilic substitution reactions. The sulfonyl chloride group provides a versatile handle for further functionalization, making it valuable in pharmaceutical and materials science applications. This compound is characterized by high purity and stability under controlled conditions, ensuring reliable performance in synthetic workflows. Its utility lies in its ability to facilitate the introduction of sulfonyl moieties into complex molecular frameworks, supporting advancements in drug discovery and functional material design.

4H,5H,6H-cyclopentabthiophene-2-sulfonyl chloride structure

1314936-53-2 structure

Product Name:4H,5H,6H-cyclopentabthiophene-2-sulfonyl chloride

CAS No:1314936-53-2

MF:C₇H₇ClO₂S₂

MW:222.712278604507

CID:5821485

PubChem ID:55280541

Update Time:2025-11-02

4H,5H,6H-cyclopentabthiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4H,5H,6H-cyclopentabthiophene-2-sulfonyl chloride
- AKOS006336304
- EN300-1991104
- 4h,5h,6h-cyclopenta[b]thiophene-2-sulfonyl chloride
- 1314936-53-2
- Inchi： 1S/C7H7ClO2S2/c8-12(9,10)7-4-5-2-1-3-6(5)11-7/h4H,1-3H2
- InChI Key： YPEBMPJQHQLLPG-UHFFFAOYSA-N
- SMILES： ClS(C1=CC2=C(CCC2)S1)(=O)=O

Computed Properties

Exact Mass: 221.9575995g/mol
Monoisotopic Mass: 221.9575995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 70.8Å²

4H,5H,6H-cyclopentabthiophene-2-sulfonyl chloride Pricemore >>

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Enamine	EN300-1991104-0.05g	4H,5H,6H-cyclopenta[b]thiophene-2-sulfonyl chloride	1314936-53-2	0.05g	$707.0	2023-09-16
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Enamine	EN300-1991104-1.0g	4H,5H,6H-cyclopenta[b]thiophene-2-sulfonyl chloride	1314936-53-2	1g	$1500.0	2023-05-31
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Enamine	EN300-1991104-1g	4H,5H,6H-cyclopenta[b]thiophene-2-sulfonyl chloride	1314936-53-2	1g	$842.0	2023-09-16
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